![molecular formula C11H7N5O2 B2391301 3-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one CAS No. 1239735-78-4](/img/structure/B2391301.png)
3-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one
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Overview
Description
“3-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one” belongs to the class of organic compounds known as phenyloxadiazoles . These are polycyclic aromatic compounds containing a benzene ring linked to a 1,2,4-oxadiazole ring through a CC or CN bond .
Molecular Structure Analysis
In the title compound, C10H9N3O3, the benzene ring is almost coplanar with the heterocyclic ring, making a dihedral angle of 11.3 (1)° . The plane of the carboxyl group is rotated by 8.4 (2)° with respect to the 1,2,4-oxadiazole ring plane .
Physical And Chemical Properties Analysis
The exact physical and chemical properties of “this compound” are not available in the literature .
Scientific Research Applications
Heterocyclic Synthesis Applications
One significant application of the compound involves its role in the synthesis of heterocyclic compounds. Research highlights the importance of oxadiazoles and pyridazinones in the development of new chemical entities with potential utility across various domains, including medicinal chemistry and material science. Martins et al. (2009) provide a comprehensive review of solvent-free methods for synthesizing heterocycles, emphasizing the versatility of oxadiazoles and pyridazinones in chemical synthesis Martins et al., 2009.
Anticancer and Antimicrobial Activity
The compound and its derivatives have been explored for their anticancer and antimicrobial activities. Abdo and Kamel (2015) investigated a series of 1,3,4-oxadiazoles for their in vitro anticancer activity against human cancer cell lines, finding some derivatives to exhibit significant cytotoxicity, notably against gastric cancer cells Abdo & Kamel, 2015. Additionally, Bayrak et al. (2009) synthesized new 1,2,4-triazoles from isonicotinic acid hydrazide, evaluating their antimicrobial activities and demonstrating their potential as antimicrobial agents Bayrak et al., 2009.
Antimycobacterial Properties
Gezginci, Martin, and Franzblau (1998) synthesized pyridines and pyrazines substituted with oxadiazole-5-ones and oxadiazole-5-thiones, testing them against Mycobacterium tuberculosis. Their findings suggest that these compounds, by acting as carboxylic acid isosteres, offer promising antimycobacterial properties Gezginci, Martin, & Franzblau, 1998.
Insect Antifeedant Activities
Exploring agricultural applications, Cao et al. (2003) synthesized compounds containing the oxadiazolyl 3(2H)-pyridazinone moiety, assessing their insect antifeedant activities against the Asiatic corn borer. Their research indicates that certain derivatives exhibit significant antifeedant properties, suggesting potential use in pest management Cao et al., 2003.
Mechanism of Action
Target of Action
The primary target of the compound 3-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one, also known as EN300-6734343, is the α4β2 subunit-containing nicotinic acetylcholine receptors (nAChRs) . These receptors play a crucial role in the transmission of signals in the nervous system. They are involved in various physiological processes including cognitive function and pain alleviation .
Mode of Action
EN300-6734343 acts as a positive allosteric modulator of α4β2 nAChRs . This means that it enhances the effect of the neurotransmitter acetylcholine on these receptors. Specifically, it potentiates acetylcholine-induced currents in cells expressing human α4β2 nAChRs . This modulation results in an increase in the potency of acetylcholine-related events .
Biochemical Pathways
By enhancing the action of acetylcholine at α4β2 nAChRs, EN300-6734343 likely influences the downstream effects of this neurotransmitter, potentially affecting neuronal excitability, synaptic plasticity, and neurotransmission .
Pharmacokinetics
The compound’s solubility in various solvents such as dmf, dmso, and ethanol suggests that it may have good bioavailability
Result of Action
The molecular and cellular effects of EN300-6734343’s action are linked to its enhancement of acetylcholine’s effects at α4β2 nAChRs . In vivo, it has been shown to potentiate the analgesic efficacy of ABT-594 in rat models of various pain conditions . . These findings suggest that EN300-6734343 may have potential therapeutic applications in pain management and nicotine addiction.
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)-1H-pyridazin-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7N5O2/c17-9-4-3-8(14-15-9)11-13-10(16-18-11)7-2-1-5-12-6-7/h1-6H,(H,15,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHAJRRZRFIOCTJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NOC(=N2)C3=NNC(=O)C=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1239735-78-4 |
Source
|
Record name | 6-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-2,3-dihydropyridazin-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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